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Compound of Interest |

Compound Name: 3-Chloro-5-fluoroaniline
CAS No.: 4863-91-6
Cat. No.: B1302006
- 7

Executive Summary & Immediate Action Profile

This guide defines the operational standard for handling 3-Chloro-5-fluoroaniline (CAS: 4863-
91-6).[1][2][3][4] As a halogenated aniline intermediate commonly used in scaffold synthesis for
drug discovery, this compound presents a dual-hazard profile: acute systemic toxicity
(methemoglobinemia) and corrosive thermal decomposition products (HF/HCI).[1]

Core Directive: Treat all waste containing this compound as Halogenated Hazardous Waste.
Under no circumstances shall this material be disposed of via sanitary sewer or mixed with
non-halogenated organic solvents.[1]

Physiochemical & Hazard Data Table[2][3]
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Parameter

Specification

Operational Implication

CAS Number

4863-91-6

Unique identifier for waste
labeling.[1][2][3]

Physical State

Liquid (turns dark on air

exposure)

Store under inert gas; light-
sensitive.[1][2][3]

GHS Classification

Acute Tox. 4
(Oral/Dermal/lnhal), Skin/Eye
[rrit. 2

Treat as Toxic. Rapid
absorption through skin.[1][2]

[3]

Flash Point

> 98°C (Combustible)

Class 11IB Combustible Liquid.
[11[2][3]

Incompatibilities

Acids, Acid Chlorides, Strong
Oxidizers

Violent Reaction Risk. Never

add to acid waste streams.[1]

[2](3]

Decomposition

Hydrogen Chloride (HCI),
Hydrogen Fluoride (HF)

Incineration requires scrubbers
(halogen-rated).[1][2][3]

Pre-Disposal Assessment & Segregation Logic[1][2]

[3][6]

Effective disposal begins at the bench.[1][3] The presence of both chlorine and fluorine atoms

dictates that this material must be segregated from standard organic waste streams to prevent

damage to standard incinerator refractory linings and to ensure regulatory compliance

(RCRA/REACH).[1]

The "Why": Mechanism of Hazard[3][5]

o Biological: Like many anilines, 3-Chloro-5-fluoroaniline can induce methemoglobinemia,

oxidizing hemoglobin to methemoglobin, which cannot transport oxygen.[1][2][3] This effect

is often delayed.[1]

e Chemical: Upon thermal destruction (incineration), the fluorine atom converts to Hydrogen

Fluoride (HF).[1] If sent to a non-halogenated waste incinerator, the HF generated can

corrode the facility's infrastructure.
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Segregation Workflow (DOT Diagram)

Waste Generation
(3-Chloro-5-fluoroaniline)

Physical State?

Liquid Waste Solid Waste
(Mother Liquor/Solvent) (Wipes/Gloves/Sharps)

Stream B:
Solid Hazardous Waste
(Double Bagged)

Check pH/Compatibility
(Is it Acidic?)

Neutralize to pH 6-8

(Prevent Exotherm) No (Neutral/Basic)

Stream A:
Halogenated Organic Solvents

Click to download full resolution via product page
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Figure 1: Segregation logic ensuring protection of waste infrastructure and personnel.[1][2][3]

Detailed Operational Protocols
Personal Protective Equipment (PPE) Matrix

e Gloves:Double-gloving is mandatory.[1][2][3]
o Inner Layer: Nitrile (4 mil).[1]
o Quter Layer: Nitrile (minimum 5 mil) or Laminate (Silver Shield) for spill cleanup.[1]

o Rationale: Anilines permeate standard nitrile rubber.[1] Double gloving provides a
"breakthrough buffer" allowing time to doff gloves immediately upon contamination [1].[1]

o Respiratory: Work within a certified fume hood.[1] If handling large volumes outside
containment, a half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges is
required.[1][3]

Liquid Waste Disposal (Mother Liquors)
Objective: Prevent exothermic reactions in the waste container and ensure halogen capture.

e Quench & Neutralize: If the aniline is in a reaction mixture with reagents (e.g., acid
chlorides), quench the reaction first.[1] Verify pH is between 6 and 9.[1]

o Warning: Adding aniline waste to an acidic waste carboy can generate heat and toxic
fumes.[1]

o Container Selection: Use High-Density Polyethylene (HDPE) or Glass carboys.[1][3] Avoid
metal containers due to potential corrosion from hydrolysis products.[1][3]

e Labeling:
o Primary Tag: "HAZARDOUS WASTE - HALOGENATED ORGANIC."[1][3]

o Constituent Listing: Explicitly write "3-Chloro-5-fluoroaniline” and "Toxic."[1][2][3]
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» Satellite Accumulation: Store in a secondary containment tray in the Satellite Accumulation
Area (SAA). Keep the cap closed unless adding waste.

Solid Waste Disposal (Contaminated Debris)

Objective: Prevent secondary exposure to janitorial or waste-handling staff.[1][3]

Decontamination: Wipe down gross contamination with a solvent wipe (ethanol or acetone).

[1]

o Containment: Place wipes, gloves, and weighing boats into a clear plastic chemically
resistant bag (2-4 mil).[1]

o Double Bagging: Seal the first bag (twist and tape) and place it inside a second bag.

e Disposal: Deposit into the "Solid Hazardous Waste" drum. Do not place in regular trash or
biohazard bins.

Emergency Contingencies: Spills & Exposure[1][6]

[7]
Spill Response Workflow (DOT Diagram)

Spill Detected 1. Evacuate & Ventilate 2. Don PPE 3. Absorb 4. Collect 5. Surface Decon
P (Alert Lab Personnel) (Resp + Double Gloves) (Vermiculite/Sand) (Scoop to Jar) (Soap/Water Wash)

Click to download full resolution via product page
Figure 2: Immediate response protocol for laboratory-scale spills.

Exposure First Aid[1][3][6][8]

o Skin Contact: Immediate wash with soap and copious water for 15 minutes.[1] Speed is
critical to prevent systemic absorption and methemoglobinemia [2].[1]

e Eye Contact: Rinse for 15 minutes.[1][4]
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o Medical Follow-up: If significant exposure occurs, medical observation for signs of cyanosis
(blue lips/nails) is required.[1][3][5]

Regulatory & Compliance Notes

e RCRA (USA): While 3-Chloro-5-fluoroaniline is not explicitly P-listed or U-listed by specific
name, it is a Characteristic Hazardous Waste due to toxicity and reactivity.[1][2][3] It must be
coded as D001 (if in flammable solvent) and managed as halogenated waste (often F-listed
if spent solvents are involved) [3].[1]

« Incineration: The waste contractor must use an incinerator equipped with acid gas scrubbers
to neutralize the HF and HCI produced during combustion [4].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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